1-(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-4-(phenylsulfonyl)butan-1-one

• IUPAC Name: 4-(benzenesulfonyl)-1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C23H27N3O3S2/c1-17-10-11-20-22(18(17)2)24-23(30-20)26-14-12-25(13-15-26)21(27)9-6-16-31(28,29)19-7-4-3-5-8-19/h3-5,7-8,10-11H,6,9,12-16H2,1-2H3
• InChI Key: ZMZUKRQUIBPSDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N3CCN(CC3)C(=O)CCCS(=O)(=O)C4=CC=CC=C4)C
• Molecular Formula: C23H27N3O3S2
• Molecular Weight: 457.6 g/mol

Description

1-(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-4-(phenylsulfonyl)butan-1-one is a useful research compound. Its molecular formula is C23H27N3O3S2 and its molecular weight is 457.61. The purity is usually 95%.
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Scientific Research Applications

DNA Binding and Fluorescent Staining Applications

One relevant application in scientific research involves the use of Hoechst 33258, a compound known for its strong binding to the minor groove of double-stranded B-DNA with specificity for AT-rich sequences. Although not the compound , Hoechst 33258 serves as an example of how similar compounds could be utilized in DNA staining and analysis due to its structural relevance with piperazine derivatives. This application is crucial for chromosome and nuclear staining, flow cytometry, and the analysis of nuclear DNA content values in plant cell biology, among others (Issar & Kakkar, 2013).

Anti-Mycobacterial Activity

Piperazine, as a core structure, plays a significant role in the design of compounds with anti-mycobacterial properties. A review highlighting the use of piperazine and its analogs in combating Mycobacterium tuberculosis (MTB), including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains, suggests the potential for compounds like the one to contribute to the development of novel anti-TB agents. This is especially relevant in the context of rational drug design and the exploration of structure-activity relationships (SAR) (Girase et al., 2020).

Pharmacological Research and Drug Design

The significance of piperazine derivatives in medicinal chemistry cannot be overstated, with various therapeutic uses ranging from antipsychotic, antihistamine, antianginal, to anticancer applications. The versatility of the piperazine moiety in drug design is highlighted by its presence in numerous marketed drugs. Modifications to the piperazine nucleus can lead to significant differences in the medicinal potential of the resultant molecules, suggesting that detailed exploration of compounds like "1-(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-4-(phenylsulfonyl)butan-1-one" could yield novel therapeutic agents (Rathi et al., 2016).